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Compound of Interest

Compound Name: 2-(Methylthio)ethylamine

Cat. No.: B103984

Essential Safety and Handling Guide for 2-
(Methylthio)ethylamine

This document provides immediate, essential safety protocols, operational guidance, and
disposal plans for handling 2-(Methylthio)ethylamine. It is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory practices.

Immediate Safety and Hazard Information

2-(Methylthio)ethylamine is a flammable and corrosive liquid that can cause severe skin
burns and eye damage.[1][2] It is also air-sensitive and has a strong, unpleasant odor (stench).
[2][3][4] Due to its hazardous nature, it must be handled with stringent safety precautions in a
controlled laboratory environment.

Hazard Identification Summary:
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Hazard Classification Category GHS Hazard Statement
o H226: Flammable liquid and

Flammable liquids Category 3

vapour[1][5]

) S H314: Causes severe skin

Skin corrosion/irritation Category 1B

burns and eye damage[1][2][5]
Serious eye damage/eye H318: Causes serious eye
o Category 1
irritation damage[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[1][3]
[4] All PPE should be selected based on chemical resistance to this specific substance.

Required PPE Summary:
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Body Part

Required Equipment

Specifications and
Remarks

Eyes/Face

Safety Goggles & Face Shield

Must be worn to protect
against splashes.[1][4] Follow
OSHA 29 CFR 1910.133 or
European Standard EN166.[4]

Skin

Chemical-resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[3][4]

Chemical-resistant

Clothing/Apron

Wear suitable protective
clothing to prevent skin
contact.[1][3][4] A lab coat is

the minimum requirement.

Respiratory

NIOSH/MSHA Approved

Respirator

Use only in a chemical fume
hood.[3][4] If exposure limits
are exceeded or irritation is
experienced, use a respirator
following OSHA 29 CFR
1910.134 or European
Standard EN 149.[3][4]

Operational Plan: Handling Procedures

All handling of 2-(Methylthio)ethylamine must be performed inside a certified chemical fume

hood to control exposure to the flammable and corrosive vapors.[3][4]

Step-by-Step Handling Protocol:

e Preparation:

o Consult the Safety Data Sheet (SDS) before starting any work.[1]

o Ensure an eyewash station and a safety shower are readily accessible and in good

working order.[3][4]
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o Set up all equipment inside a chemical fume hood before handling the chemical.

o Ground and bond containers and receiving equipment to prevent static discharge.[2][4]

e Donning PPE:

o Put on all required personal protective equipment as specified in the table above.
e Handling the Chemical:

o Use only non-sparking, explosion-proof tools and equipment.[2][3][4]

o Avoid breathing any vapor, mist, or gas.[1][3]

o Prevent contact with skin, eyes, and clothing.[3][4]

o Keep the container tightly closed when not in use.[1][3] Store under an inert atmosphere
as the chemical is air-sensitive.[3][4]

e Storage:

[e]

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1]

[3]4]

[¢]

Keep the container tightly sealed and upright.[1]

[e]

Store in a designated flammables area and ensure it is locked up.[1][3]

o

Incompatible materials to avoid include acids, bases, and oxidizing agents.[2][4]
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Caption: Workflow for handling 2-(Methylthio)ethylamine.

Emergency and First Aid Plan

Immediate medical attention is required for any exposure.[3][4] Follow these procedures while
waiting for medical assistance.

First Aid Measures:
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Exposure Route

First Aid Instructions

Inhalation

Remove the victim to fresh air immediately.[3] If
not breathing, give artificial respiration. If
breathing is difficult, provide oxygen. Seek
immediate medical aid.[1][3][4]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing all
contaminated clothing and shoes.[1][3][4] Seek

immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][3] Remove contact
lenses if present and easy to do.[1][4] Seek

immediate medical aid.[3]

Ingestion

Do NOT induce vomiting.[1][3][4] Rinse mouth
with water.[1] Never give anything by mouth to
an unconscious person.[1] Seek immediate

medical aid.[3]

Spill and Fire Procedures:

« Spills:

o Evacuate personnel to a safe area and ensure adequate ventilation.[1][4]

o Remove all sources of ignition.[1][3][4]

o Absorb the spill with an inert material like vermiculite, sand, or earth.[3]

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[3][4]

o Fire:

o Use foam, dry chemical, or carbon dioxide as extinguishing media.[2][3]
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o Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][3]

o Vapors are flammable and may travel to an ignition source and flash back.[2][4]

Disposal Plan

Waste from 2-(Methylthio)ethylamine is considered hazardous.[2] All disposal must comply

with local, state, and federal regulations.
Step-by-Step Disposal Protocol:
» Waste Collection:

o Collect surplus material and residues in a designated, properly labeled, and sealed
container. Do not mix with other waste.

o Handle uncleaned containers as you would the product itself.
o Storage of Waste:

o Store the waste container in a cool, dry, and well-ventilated area, away from ignition
sources and incompatible materials.

» Final Disposal:

o Dispose of the chemical waste through a licensed professional waste disposal company.

[1]

o It may be burned in a chemical incinerator equipped with an afterburner and scrubber, but
extreme care must be taken due to its high flammability.[1]
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Caption: Disposal workflow for 2-(Methylthio)ethylamine.

Physical and Chemical Properties

Understanding the properties of 2-(Methylthio)ethylamine is crucial for safe handling and

storage.

Properties Summary:
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Property Value

Molecular Formula C3HONSJ6]

Molecular Weight 91.18 g/mol [6]

Appearance Yellow liquid[3]

Boiling Point 146-149 °C (lit.)[5][6][7]

Density 0.98 g/mL at 20 °C (lit.)[5][6][7]
Flash Point 36 °C (96.8 °F) - closed cup[3][5][7]
Solubility Soluble in water[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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